Cas no 1331847-92-7 (3-azabicyclo[3.2.1]octan-8-ol)

3-azabicyclo[3.2.1]octan-8-ol structure
3-azabicyclo[3.2.1]octan-8-ol structure
Product Name:3-azabicyclo[3.2.1]octan-8-ol
CAS No:1331847-92-7
MF:C7H14ClNO
MW:163.645161151886
MDL:MFCD23105968
CID:3163352
PubChem ID:21995476
Update Time:2025-04-21

3-azabicyclo[3.2.1]octan-8-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.2.1]octan-8-ol hydrochloride
    • 3-azabicyclo[3.2.1]octan-8-ol
    • AS-34692
    • SY261303
    • CS-0059076
    • syn-3-azabicyclo[3.2.1]octan-8-ol;hydrochloride
    • 3-Azabicyclo[3.2.1]octan-8-ol HCl
    • MFCD23105968
    • 2089291-70-1
    • SCHEMBL6773969
    • PB37180
    • SY129048
    • SB20636
    • endo-3-azabicyclo[3.2.1]octan-8-olhydrochloride
    • 3-Azabicyclo[3.2.1]octan-8-olhydrochloride
    • 8-Hydroxy-3-azabicyclo[3.2.1]octane Hydrochloride
    • MFCD30146455
    • MFCD22666527
    • 1331847-92-7
    • SB11604
    • exo-3-Azabicyclo[3.2.1]octan-8-ol hydrochloride
    • endo-3-Azabicyclo[3.2.1]octan-8-ol hydrochloride
    • 3-azabicyclo[3.2.1]octan-8-ol;hydrochloride
    • SY233754
    • 1523618-33-8
    • EN300-7414708
    • Z3247243016
    • YKC61833
    • MDL: MFCD23105968
    • Inchi: 1S/C7H13NO.ClH/c9-7-5-1-2-6(7)4-8-3-5;/h5-9H,1-4H2;1H
    • InChI Key: YCMFHKGTJWAZSH-UHFFFAOYSA-N
    • SMILES: Cl.OC1C2CNCC1CC2

Computed Properties

  • Exact Mass: 163.0763918g/mol
  • Monoisotopic Mass: 163.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 104
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

3-azabicyclo[3.2.1]octan-8-ol Pricemore >>

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